Cas no 623-49-4 (2-ethoxy-2-oxoacetonitrile)

2-ethoxy-2-oxoacetonitrile Properties

Names and Identifiers

• Ethyl cyanoformate
• [(Cyanocarbonyl)oxy]ethane
• C2H5OC(O)CN
• carbocyanidicacidethylester
• Carbonocyanidic acid, ethyl ester
• Formic acid, cyano-, ethyl ester
• 4-Isopropylphenylacetonitrile
• Ethyl Carbonocyanidate
• Cyanoformic Acid Ethyl Ester
• Formicacid, cyano-, ethyl ester (6CI,7CI,8CI)
• Cyanocarbonyloxyethane
• Ethoxycarbonyl cyanide
• NSC 65347
• Cyanoformicacid ethyl ester
• Ethylcyanoformate
• +Expand

• MDL： MFCD00001836
• InChIKey： MSMGXWFHBSCQFB-UHFFFAOYSA-N
• Inchi： 1S/C4H5NO2/c1-2-7-4(6)3-5/h2H2,1H3
• SMILES： CCOC(=O)C#N
• BRN： 635955

Computed Properties

• Exact Mass: 99.03200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 99.032
• Heavy Atom Count: 7
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• LogP: 0.07308
• PSA: 50.09000
• Refractive Index: n20/D 1.381(lit.)
• Boiling Point: 116°C
• Flash Point: Fahrenheit: 75.2 ° f
  Celsius: 24 ° c
  
• FEMA: 2693
• Solubility: Miscible with chloroform and methanol.
• Color/Form: Colorless liquid.
• Solubility: Soluble in water.
• Sensitiveness: Moisture Sensitive
• Density: 1.003 g/mL at 25 °C(lit.)

2-ethoxy-2-oxoacetonitrile Security Information

• Symbol: GHS02 GHS05 GHS06
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39-S45-S24/25-S16
• Packing Group：II
• Packing Group：II
• Risk Phrases：R10; R23/24/25
• Hazard Level：6.1
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 3275 6.1/PG 2
• Hazard Statement： H226,H301,H311,H314,H331
• Warning Statement： P261,P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Flammable area
• PackingGroup：II
• Risk Phrases： 10-23/24/25-34
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1
• FLUKA BRAND F CODES：10-19-21

2-ethoxy-2-oxoacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters